Cas no 656800-92-9 (Phenol, 4-(1-bicyclo[3.3.1]non-9-ylideneethyl)-)

• Product Name: Phenol, 4-(1-bicyclo[3.3.1]non-9-ylideneethyl)-
• CAS No: 656800-92-9
• MF: C₁₇H₂₂O
• MW: 242.355985164642
• CID: 397690
• PubChem ID: 44359512
• Update Time: 2025-04-19

Phenol, 4-(1-bicyclo[3.3.1]non-9-ylideneethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-bicyclo[3.3.1]non-9-ylideneethyl)-
• 4-[1-(9-bicyclo[3.3.1]nonanylidene)ethyl]phenol
• DTXSID50658439
• 4-[1-(Bicyclo[3.3.1]nonan-9-ylidene)ethyl]phenol
• CHEMBL138415
• 656800-92-9

• Inchi： 1S/C17H22O/c1-12(13-8-10-16(18)11-9-13)17-14-4-2-5-15(17)7-3-6-14/h8-11,14-15,18H,2-7H2,1H3
• InChI Key： FGIDUFQWAWYUHG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)/C(/C)=C1/C2CCCC/1CCC2

Computed Properties

• Exact Mass: 242.16716
• Monoisotopic Mass: 242.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23